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Compound of Interest

Compound Name: Cbz-N-methyl-L-phenylalanine

Cat. No.: B1582585

An In-Depth Technical Guide to Cbz-N-methyl-L-phenylalanine

This guide provides a comprehensive technical overview of N-Carbobenzoxy-N-methyl-L-
phenylalanine (Cbz-N-methyl-L-phenylalanine), a critical building block for researchers,
scientists, and professionals in drug development. We will delve into its fundamental properties,

synthesis, and key applications, offering field-proven insights to support your research
endeavors.

Core Molecular Attributes

Cbz-N-methyl-L-phenylalanine is a derivative of the amino acid L-phenylalanine. The
introduction of a methyl group to the alpha-amine and a benzyloxycarbonyl (Cbz or Z)
protecting group are key modifications that define its utility in organic synthesis, particularly in
the field of peptide chemistry.

Physicochemical Properties

A summary of the key quantitative data for Cbz-N-methyl-L-phenylalanine is presented in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula C18H19NO4 [1112][3]
Molecular Weight 313.35 g/mol [11[2][3]
CAS Number 2899-07-2 [1]

White to almost white powder
Appearance [1]

or crystal
Melting Point 67.0t0 71.0 °C [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

(2S)-2-

methyl(phenylmethoxycarbon
IUPAC Name : 'y(p Y Y ) Y [3]

[Yamino]-3-phenylpropanoic

acid

The Role of N-Methylation and Cbz Protection in
Peptide Synthesis

The unique structure of Cbz-N-methyl-L-phenylalanine imparts specific, advantageous
characteristics for its use in constructing complex peptides and peptidomimetics.

o N-Methylation for Enhanced Drug-like Properties: The presence of a methyl group on the
amide nitrogen atom of the peptide backbone has profound effects on the resulting peptide's
conformation and biological activity. This modification can increase resistance to enzymatic
degradation, enhance membrane permeability, and modulate receptor binding affinity and
selectivity.[4][5] The rigidity imparted by N-methylation can lock the peptide into a bioactive
conformation, leading to improved potency.[4]

e The Cbz Group as a Robust Protecting Group: The benzyloxycarbonyl (Cbz) group is a
widely used protecting group for the amine functionality in amino acids.[6][7] Its stability
under a range of reaction conditions allows for selective chemical transformations at other
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sites of the molecule. The Cbz group can be readily removed under specific conditions,
typically through catalytic hydrogenation, which is a mild and efficient method.

Synthesis of Chz-N-methyl-L-phenylalanine

The synthesis of Cbz-N-methyl-L-phenylalanine is a critical process for its application in
further synthetic endeavors. A common and effective laboratory-scale synthesis is outlined
below.

Synthetic Workflow Overview

The synthesis generally proceeds in two main steps: protection of the amine group of L-
phenylalanine followed by methylation.
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Step 1: Cbz Protection

L-Phenylalanine Methyl Ester Benzyl Chloroformate

Base (e.g., NaHCOB3)

N-Chz-L-Phenylalanine Methyl Ester

Step 2: N-Methylation

N-Cbz-L-Phenylalanine Methyl Ester Methyl lodide (Mel)

Strong Base (e.g., NaH)

N-Cbz-N-methyl-L-phenylalanine Methyl Ester

Step 3: Saponification

N-Cbz-N-methyl-L-phenylalanine Methyl Ester Base (e.g., LiOH)

'

Cbz-N-methyl-L-phenylalanine

Antibody Conjugation Linker Attachment Cytotoxic Drug
(Targeting Moiety) (Containing Cbz-N-methyl-L-phenylalanine derivative) (Payload)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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